Cas no 1034690-30-6 (3-Chloro-1H-indole-5-carbonitrile)

• Product Name: 3-Chloro-1H-indole-5-carbonitrile
• CAS No: 1034690-30-6
• MF: C₉H₅ClN₂
• MW: 176.602400541306
• CID: 2106086
• Update Time: 2023-08-03

3-Chloro-1H-indole-5-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-chloro-1H-indole-5-carbonitrile
• 1H-Indole-5-carbonitrile, 3-chloro-
• FFWYOXSEMHRRRB-UHFFFAOYSA-N
• 3-Chloro-1H-indole-5-carbonitrile

• Inchi： 1S/C9H5ClN2/c10-8-5-12-9-2-1-6(4-11)3-7(8)9/h1-3,5,12H
• InChI Key： FFWYOXSEMHRRRB-UHFFFAOYSA-N
• SMILES： ClC1=CNC2C=CC(C#N)=CC=21

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 12
• Rotatable Bond Count: 0
• Complexity: 220
• Topological Polar Surface Area: 39.6